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This technical support center provides troubleshooting guidance and frequently asked

questions for researchers refining particle picks generated by Topaz within the RELION

software suite.

Frequently Asked Questions (FAQs)
Q1: My Topaz particle picks include a lot of noise, ice contamination, or aggregates. How can I

improve the quality of my picks?

A1: The quality of Topaz particle picks is highly dependent on the initial training data. If your

training set includes "junk" particles or areas of aggregation, Topaz will learn to identify these

as features of interest.[1]

Troubleshooting Steps:

Curate Your Training Set: Manually inspect your initial particle picks used for training.

Remove any particles that are clearly noise, on ice, or part of an aggregate. It's better to

have a smaller, high-quality training set than a large, noisy one.

Re-train Topaz: After cleaning your initial picks, perform 2D classification in RELION.

Select the best 2D class averages that clearly represent your particle from different views.

Use the particles from these high-quality classes to retrain your Topaz model.[2][3] This

iterative process significantly improves picking accuracy.
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Adjust Picking Threshold: Topaz assigns a score to each picked particle, with higher

scores indicating a higher probability of being a good particle.[1] You can adjust the

selection threshold to be more stringent and exclude lower-scoring particles, which are

more likely to be false positives.[4]

Q2: How do I import my particle coordinates from Topaz into RELION?

A2: RELION's "External" job type allows you to integrate Topaz for both training and picking.

The output from a Topaz picking job within this framework will be a .star file containing the

particle coordinates (e.g., cords_suffix_topazpicks.star).[5] This file can be directly used as

input for the "Extract" job in RELION.

Q3: Topaz is picking particles that are too close together or overlapping. How can I prevent

this?

A3: Overlapping picks can be an issue, especially in densely packed micrographs.

Troubleshooting Steps:

Extraction Radius: During Topaz picking, the extraction radius parameter is crucial. This

value should be set to the radius of the longest axis of your particle. This helps to prevent

the selection of overlapping particles. For irregularly shaped particles that are densely

packed, you might consider using the short axis radius.[1]

Particle Diameter in RELION Extraction: When you extract the particles in RELION,

ensure the "Particle diameter" is set appropriately. While this doesn't directly affect the

picking, it defines the box size around the picked coordinate, and an incorrectly large

diameter can lead to overlapping boxes that include neighboring particles.[6][7]

Q4: My Topaz job in RELION is running very slowly. What could be the cause?

A4: Slow performance is often related to the computational resources being used.

Troubleshooting Steps:

GPU Configuration: Ensure that Topaz is correctly configured to use your GPU(s). If it's

running on CPUs, the process will be significantly slower.[1] Check your RELION and
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Topaz installation to confirm that CUDA and the GPU drivers are properly set up.

Downsampling: For training and picking, downsampling the micrographs can significantly

speed up the process. A downsampling factor of 4, 8, or even 16 can be used depending

on the particle size and pixel size.[1]

Number of Threads: In the "Running" tab of the RELION job, you can specify the number

of threads to be used.[5]
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Issue Potential Cause Recommended Solution

High number of false positives

(junk picks)
Poor quality training data.

Manually clean the training

particle set. Retrain the Topaz

model using particles from

high-quality 2D classes.[1][2]

[3]

Picking threshold is too low.

Increase the selection

threshold in the Topaz picking

parameters to be more

stringent.[1][4][5]

Missing legitimate particle

views

The initial training set was not

representative of all particle

orientations.

When manually picking or

selecting 2D classes for

training, ensure all known

views are included.[1]

Topaz picks are off-center

The initial manual picks for

training were not well-

centered.

Re-pick the initial training set,

ensuring that each particle is

accurately centered.[1]

RELION job fails during Topaz

execution

Incorrect path to the Topaz

executable.

In the "Params" tab of the

"External" job in RELION,

ensure the topaz_path

parameter is correctly set to

your Topaz installation

directory.[5]

Mismatched downscaling

factor between training and

picking.

The scalefactor used during

picking should be the same as

the one used for training the

model.[5]

Experimental Protocols
Protocol 1: Iterative Refinement of Topaz Picks in
RELION

Initial Particle Picking:
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Manually pick a few hundred particles from a representative subset of your micrographs in

RELION.[1] Alternatively, use a faster but less accurate method like Laplacian-of-Gaussian

(LoG) picking to generate an initial set.[8]

Initial 2D Classification:

Extract the initial picks.

Perform 2D classification in RELION to sort the particles into different classes.

Select High-Quality Classes:

Inspect the 2D class averages and select the classes that show clear, high-resolution

features of your particle.

Train Topaz Model:

In RELION, use the "External" job type.

Provide the script for Topaz training.

As input, provide the micrographs and the coordinates of the particles from the selected

high-quality 2D classes.

Set the appropriate training parameters, such as the downscaling factor (scalefactor).[5]

Particle Picking with Trained Model:

Create a new "External" job in RELION for Topaz picking.

Use the trained model from the previous step.

Run the picking on your full micrograph dataset.

Inspect and Refine Picks:

View the picked particles in RELION.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://m.youtube.com/watch?v=aJZcsnxEBOQ
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.utsouthwestern.edu/research/core-facilities/structural-biology/assets/TOPAZ-Relion-v2.pdf
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If necessary, adjust the select_threshold parameter in the Topaz picking job and re-run the

selection step to refine the number of picked particles.[5]

Extract and Proceed:

Extract the final set of Topaz-picked particles for further processing (e.g., 2D/3D

classification, refinement).

Visual Workflows

Initial Particle Selection Topaz Integration Refinement in RELION

Manual Picking or
LoG Picking Extract Particles 2D Classification Select Good Classes Train Topaz ModelInput Particles Pick with Topaz

Trained Model
Extract Topaz PicksParticle Coordinates 2D/3D Classification 3D Refinement

Click to download full resolution via product page

Caption: Iterative workflow for refining particle picks using Topaz within RELION.
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Caption: Decision tree for troubleshooting excessive junk picks from Topaz.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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